Cas no 2227206-63-3 (3-Amino-1-phenylcyclobutan-1-ol hydrochloride)

3-Amino-1-phenylcyclobutan-1-ol hydrochloride is a cyclobutane-derived organic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in synthetic organic chemistry. The hydrochloride salt enhances its stability and solubility, facilitating handling and storage. This compound is particularly valuable in pharmaceutical research, where it serves as a building block for the synthesis of bioactive molecules, including potential drug candidates. Its rigid cyclobutane ring structure can impart conformational constraints, aiding in the development of compounds with targeted biological activity. The presence of multiple functional groups allows for further derivatization, enabling diverse applications in medicinal chemistry and materials science.
3-Amino-1-phenylcyclobutan-1-ol hydrochloride structure
2227206-63-3 structure
Product Name:3-Amino-1-phenylcyclobutan-1-ol hydrochloride
CAS No:2227206-63-3
MF:C10H14ClNO
MW:199.677261829376
MDL:MFCD28501962
CID:4755766
PubChem ID:119011337
Update Time:2026-02-26

3-Amino-1-phenylcyclobutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-1-phenylcyclobutan-1-ol hydrochloride
    • 3-amino-1-phenylcyclobutan-1-ol hcl
    • 3-Amino-1-phenylcyclobutanol hydrochloride
    • SB15883
    • 3-amino-1-phenylcyclobutan-1-olhydrochloride
    • AKOS027338368
    • AS-52357
    • MFCD28501962
    • P14926
    • SY322153
    • 2227206-63-3
    • 3-amino-1-phenylcyclobutan-1-ol;hydrochloride
    • MDL: MFCD28501962
    • Inchi: 1S/C10H13NO.ClH/c11-9-6-10(12,7-9)8-4-2-1-3-5-8;/h1-5,9,12H,6-7,11H2;1H
    • InChI Key: VTMIKDYFXZZVHY-UHFFFAOYSA-N
    • SMILES: Cl.OC1(C2C=CC=CC=2)CC(C1)N

Computed Properties

  • Exact Mass: 199.076392g/mol
  • Monoisotopic Mass: 199.076392g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 157
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 199.68g/mol
  • Topological Polar Surface Area: 46.2

3-Amino-1-phenylcyclobutan-1-ol hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB535256-100 mg
3-Amino-1-phenylcyclobutan-1-ol hydrochloride; .
2227206-63-3
100MG
€150.10 2023-07-11
abcr
AB535256-250 mg
3-Amino-1-phenylcyclobutan-1-ol hydrochloride; .
2227206-63-3
250MG
€257.20 2023-07-11
abcr
AB535256-1 g
3-Amino-1-phenylcyclobutan-1-ol hydrochloride; .
2227206-63-3
1g
€578.50 2023-07-11
Chemenu
CM446427-100mg
3-amino-1-phenylcyclobutan-1-ol hydrochloride
2227206-63-3 95%+
100mg
$75 2022-09-01
Chemenu
CM446427-250mg
3-amino-1-phenylcyclobutan-1-ol hydrochloride
2227206-63-3 95%+
250mg
$149 2022-09-01
Chemenu
CM446427-1g
3-amino-1-phenylcyclobutan-1-ol hydrochloride
2227206-63-3 95%+
1g
$378 2022-12-31
Chemenu
CM446427-5g
3-amino-1-phenylcyclobutan-1-ol hydrochloride
2227206-63-3 95%+
5g
$1134 2022-12-31
Chemenu
CM446427-10g
3-amino-1-phenylcyclobutan-1-ol hydrochloride
2227206-63-3 95%+
10g
$1890 2022-12-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ3153-1-100MG
3-amino-1-phenylcyclobutan-1-ol hydrochloride
2227206-63-3 95%
100MG
¥ 415.00 2023-03-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ3153-1-250MG
3-amino-1-phenylcyclobutan-1-ol hydrochloride
2227206-63-3 95%
250MG
¥ 831.00 2023-03-08

Additional information on 3-Amino-1-phenylcyclobutan-1-ol hydrochloride

Recent Advances in the Study of 3-Amino-1-phenylcyclobutan-1-ol hydrochloride (CAS: 2227206-63-3)

3-Amino-1-phenylcyclobutan-1-ol hydrochloride (CAS: 2227206-63-3) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, particularly in the context of central nervous system (CNS) disorders and as a building block for more complex pharmaceutical compounds.

The compound's unique structural features, including the cyclobutane ring and the presence of both amino and hydroxyl functional groups, make it a versatile intermediate in organic synthesis. Researchers have explored its utility in the preparation of novel bioactive molecules, with a particular emphasis on its role in the development of kinase inhibitors and modulators of neurotransmitter systems. The hydrochloride salt form enhances its solubility and stability, which is critical for pharmacological studies.

Recent synthetic methodologies have improved the efficiency and yield of 3-Amino-1-phenylcyclobutan-1-ol hydrochloride production. A study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined asymmetric synthesis route that leverages chiral auxiliaries to achieve high enantiomeric purity. This advancement is particularly relevant for the development of stereoselective drugs, where the spatial arrangement of atoms can significantly impact biological activity.

Pharmacological evaluations have revealed that 3-Amino-1-phenylcyclobutan-1-ol hydrochloride exhibits moderate affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of mood disorders and neurodegenerative diseases. In vitro studies using neuronal cell lines demonstrated neuroprotective effects, possibly mediated through the modulation of oxidative stress pathways. These findings were corroborated by in vivo experiments in rodent models, where the compound showed promise in mitigating symptoms of Parkinson's disease.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 3-Amino-1-phenylcyclobutan-1-ol hydrochloride. Its relatively short half-life and moderate blood-brain barrier permeability necessitate further structural modifications. Current research efforts are focused on derivatization strategies to enhance its bioavailability and target specificity, with several patent applications filed in the past year for novel analogs.

In conclusion, 3-Amino-1-phenylcyclobutan-1-ol hydrochloride represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research aims to elucidate its mechanism of action more precisely and to develop improved derivatives with enhanced pharmacological properties. The compound's versatility and the recent advancements in its synthesis and application underscore its importance in contemporary drug discovery pipelines.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent